Cas no 90564-35-5 (3,4-Pyridinedicarboxylicacid, 5-hydroxy-2,6-dimethyl-)

• Product Name: 3,4-Pyridinedicarboxylicacid, 5-hydroxy-2,6-dimethyl-
• CAS No: 90564-35-5
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 798475
• PubChem ID: 45117818
• Update Time: 2025-04-19

3,4-Pyridinedicarboxylicacid, 5-hydroxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinedicarboxylicacid, 5-hydroxy-2,6-dimethyl-
• 5-hydroxy-2,6-dimethylpyridine-3,4-dicarboxylic acid
• DTXSID50668679
• 90564-35-5

• Inchi： 1S/C9H9NO5/c1-3-5(8(12)13)6(9(14)15)7(11)4(2)10-3/h11H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： KOTPBYBIJNRIGR-UHFFFAOYSA-N
• SMILES： OC1=C(C)N=C(C)C(C(=O)O)=C1C(=O)O

Computed Properties

• Exact Mass: 211.048
• Monoisotopic Mass: 211.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: 0.9